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Compound of Interest

Compound Name: YM-75440

Cat. No.: B15570465

Get Quote

Disclaimer: The compound YM-75440 could not be identified in publicly available scientific

literature. This technical support center focuses on YM150, also known as Darexaban, a

discontinued experimental oral direct Factor Xa inhibitor developed by Astellas Pharma.[1][2]

Information regarding specific bioavailability enhancement strategies for Darexaban is limited

due to its discontinued development. This guide provides general troubleshooting and FAQs for

enhancing the bioavailability of poorly soluble drug candidates, using Darexaban as a case

study where information is available.
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Question Answer

What is YM150 (Darexaban) and what was its

intended use?

YM150 (Darexaban) is a potent and selective

oral inhibitor of Factor Xa, a critical enzyme in

the blood coagulation cascade.[3] It was

developed as an anticoagulant for the

prevention of venous thromboembolism and

other thrombotic events.[1][4]

What is the mechanism of action of Darexaban?

Darexaban and its active metabolite, darexaban

glucuronide, selectively and competitively inhibit

Factor Xa. This inhibition prevents the

conversion of prothrombin to thrombin, thereby

reducing the formation of blood clots.[1]

What are the known pharmacokinetic properties

of Darexaban?

Darexaban is rapidly absorbed after oral

administration and undergoes extensive first-

pass metabolism in the liver and small intestine

to its active glucuronide metabolite.[1][5] The

peak plasma concentrations of both darexaban

and its active metabolite are reached

approximately 0.75 hours after dosing.[5]

Why was the development of Darexaban

discontinued?

The development of Darexaban was

discontinued in September 2011.[1][2] While the

specific reasons for discontinuation are not

detailed in the provided search results, phase II

trials in patients with acute coronary syndrome

showed a dose-related increase in bleeding with

no significant improvement in ischemic events.

[6]

What general strategies can be used to

enhance the bioavailability of oral drugs?

Common strategies focus on improving solubility

and/or permeability. These include particle size

reduction (micronization, nanosuspension),

creating amorphous solid dispersions, using

lipid-based delivery systems, and chemical

modifications to create more soluble salt forms.
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Troubleshooting Guide for Bioavailability
Enhancement Experiments
This guide addresses common issues encountered during the pre-formulation and formulation

development of poorly soluble compounds like Darexaban.
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Issue Potential Cause Suggested Solution

Low in vitro dissolution rate

Poor aqueous solubility of the

active pharmaceutical

ingredient (API).

- Particle Size Reduction:

Employ micronization or

nanomilling to increase the

surface area available for

dissolution.- Amorphous Solid

Dispersions: Formulate the API

with a polymer to create a

higher-energy amorphous

form.- Solubilizing Excipients:

Include surfactants or

cyclodextrins in the formulation

to enhance solubility.

High inter-subject variability in

plasma concentrations

Food effects, variable

gastrointestinal pH, or

metabolism.

- Food Effect Studies: Conduct

studies in fed and fasted states

to understand the impact of

food on absorption.- Enteric

Coating: If the compound is

unstable in the stomach's

acidic environment, an enteric

coating can protect it until it

reaches the small intestine.-

Controlled Release

Formulations: Develop a

formulation that releases the

drug over a prolonged period

to minimize peaks and troughs

in plasma concentration.

Poor permeability across

intestinal epithelium

High lipophilicity or low

membrane affinity.

- Lipid-Based Formulations:

Formulations such as self-

emulsifying drug delivery

systems (SEDDS) can

enhance lymphatic uptake and

bypass first-pass metabolism.-

Permeation Enhancers:

Include excipients that can
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transiently open tight junctions

in the intestinal epithelium.

Extensive first-pass

metabolism

High activity of metabolic

enzymes in the liver and/or gut

wall.

- Prodrug Approach:

Chemically modify the drug to

a prodrug form that is less

susceptible to first-pass

metabolism and is converted to

the active drug in systemic

circulation.- Inhibition of

Metabolic Enzymes: Co-

administration with an inhibitor

of the relevant metabolic

enzymes (e.g., CYP enzymes),

though this can lead to drug-

drug interactions.

Experimental Protocols
Protocol 1: In Vitro Dissolution Testing
Objective: To assess the dissolution rate of different formulations of a poorly soluble drug.

Methodology:

Prepare dissolution media simulating relevant physiological conditions (e.g., simulated

gastric fluid, simulated intestinal fluid).

Place a known amount of the drug formulation (e.g., tablet, capsule) in a dissolution

apparatus (e.g., USP Apparatus 2 - paddle).

Maintain the temperature at 37°C and rotate the paddle at a specified speed (e.g., 50 rpm).

At predetermined time points, withdraw samples of the dissolution medium.

Analyze the concentration of the dissolved drug in the samples using a suitable analytical

method (e.g., HPLC).
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Plot the percentage of drug dissolved against time to generate a dissolution profile.

Protocol 2: Caco-2 Permeability Assay
Objective: To evaluate the intestinal permeability of a drug candidate.

Methodology:

Culture Caco-2 cells on a semi-permeable membrane in a transwell plate system until they

form a confluent monolayer.

Add the drug solution to the apical (donor) side of the monolayer.

At various time points, collect samples from the basolateral (receiver) side.

Analyze the drug concentration in the collected samples using LC-MS/MS or another

sensitive analytical method.

Calculate the apparent permeability coefficient (Papp) to estimate the in vivo intestinal

absorption.

Visualizations
Signaling Pathway: Coagulation Cascade and
Mechanism of Action of Darexaban
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Caption: The coagulation cascade and the inhibitory action of Darexaban (YM150) on Factor

Xa.

Experimental Workflow: Bioavailability Enhancement
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Caption: A general workflow for enhancing the bioavailability of a poorly soluble drug candidate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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